Cas no 3877-15-4 (Methyl propyl sulfide)

Methyl propyl sulfide Properties

Names and Identifiers

• methyl propyl sulphide
• Methyl n-propyl sulphide
• Methyl Propyl Sulfide
• GLYH 101
• Methyl-n-propylsulfide
• Methyl-n-propylsulfideneat
• 2-Thiapentane
• METHYL N-PROPYL SULFIDE
• n-C3H7SCH3
• Sulfide,methyl propyl
• sulfure de n-propyle et de methyle
• Propane, 1-(methylthio)-
• Sulfide, methyl propyl
• 1-(Methylthio)propane
• 1-methylsulfanylpropane
• 1-(Methylthio)-propane
• NXA8RQ27B3
• methyl(propyl)sulfane
• Propane, (methylthio)-
• 1-(Methylsulfanyl)propane
• N-PROPYLMETHYLSULFIDE
• 1-(Methylsulfanyl)propane #
• ZOASGOXWEHUTKZ-UHFFFAOYSA-N
• Propane,1-(methyl
• FCH1117480
• +Expand

• MDL： MFCD00015219
• InChIKey： ZOASGOXWEHUTKZ-UHFFFAOYSA-N
• Inchi： 1S/C4H10S/c1-3-4-5-2/h3-4H2,1-2H3
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1730904

Computed Properties

• Exact Mass: 90.05030
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 90.050321
• Heavy Atom Count: 5
• Complexity: 13.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 1.75940
• PSA: 25.30000
• Refractive Index: 1.4430
• Boiling Point: 97°C(lit.)
• Melting Point: -113°C(lit.)
• Flash Point: 17 ºC
• Solubility: Soluble in water, ethanol, ether, acetone.
• Density: 0.842

Methyl propyl sulfide Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi F
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： R11;R36/37/38
• HazardClass：3

Methyl propyl sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether